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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B3432583 Get Quote

An In-depth Technical Guide to Carbomer 934
This technical guide provides a comprehensive overview of Carbomer 934, a high molecular

weight polymer of acrylic acid, intended for researchers, scientists, and drug development

professionals. The guide details its chemical information, physicochemical properties, and

standard experimental protocols.

Core Chemical Information
Carbomer 934 is a synthetic, high molecular weight polymer of acrylic acid cross-linked with

allyl ethers of sucrose or pentaerythritol.[1][2] It is supplied as a white, fluffy, and hygroscopic

powder with a slight acetic odor.[3][4] Primarily, it functions as a high-viscosity emulsifying,

stabilizing, and thickening agent in a wide range of pharmaceutical and cosmetic applications.

[5][6]

The various grades of Carbomer, such as 934, 940, and 941, are indicative of their molecular

weight and the specific components of the polymer.[7] Notably, the manufacturing process,

particularly the solvent used (e.g., benzene), can differentiate specific grades.[8] Carbomer
934P, for instance, is a high molecular weight polymer of acrylic acid cross-linked with allyl

ethers of sucrose or pentaerythritol, and historically, its manufacturing involved the use of

benzene.[1][9] Newer grades are often produced using less toxic solvents like ethyl acetate.

[10]
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There are multiple CAS numbers associated with Carbomer and polyacrylic acid. The most

relevant for Carbomer 934 are:

9007-16-3: Frequently cited for Carbomer 934.[6][11]

9003-01-4: Also associated with Carbomer 934 and its homopolymers.[7][11]

The specific CAS number may vary depending on the cross-linking agent and manufacturing

process. It is crucial to refer to the supplier's documentation for the precise CAS designation.

Physicochemical Properties
The functional properties of Carbomer 934 are defined by its chemical structure and behavior

in a dispersed state. The following tables summarize the key quantitative data for Carbomer
934 and its pharmaceutical grade, Carbomer 934P.

Table 1: General Physicochemical Properties of Carbomer 934

Property Specification Source(s)

Appearance White, fluffy powder [3]

Odor Slight acetic [4]

pH (1% aqueous dispersion) 2.5 - 3.0 [4]

Primary Particle Size ~0.2 µm in diameter [3]

Flocculated Powder Particle

Size
2-7 µm in diameter [3]

Solubility

Swells in water and other polar

solvents to form a gel after

neutralization.

[3]

Table 2: USP/NF Specifications for Carbomer 934 and 934P

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b3432583?utm_src=pdf-body
https://www.benchchem.com/product/b3432583?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8321970.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Carbomer%20934
https://www.benchchem.com/product/b3432583?utm_src=pdf-body
https://mubychem.com/carbomermanufacturers.html
https://pubchem.ncbi.nlm.nih.gov/compound/Carbomer%20934
https://www.benchchem.com/product/b3432583?utm_src=pdf-body
https://www.benchchem.com/product/b3432583?utm_src=pdf-body
https://www.benchchem.com/product/b3432583?utm_src=pdf-body
https://www.benchchem.com/product/b3432583?utm_src=pdf-body
https://www.benchchem.com/product/b3432583?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Guide_Physicochemical_Properties_of_Carbomer_934.pdf
https://turkjps.org/pdf/68f48462-babf-415b-b878-1e392d1c83af/articles/12502/177-186.pdf
https://turkjps.org/pdf/68f48462-babf-415b-b878-1e392d1c83af/articles/12502/177-186.pdf
https://www.benchchem.com/pdf/Technical_Guide_Physicochemical_Properties_of_Carbomer_934.pdf
https://www.benchchem.com/pdf/Technical_Guide_Physicochemical_Properties_of_Carbomer_934.pdf
https://www.benchchem.com/pdf/Technical_Guide_Physicochemical_Properties_of_Carbomer_934.pdf
https://www.benchchem.com/product/b3432583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Carbomer 934
Specification

Carbomer 934P
Specification

Source(s)

Carboxylic Acid (-

COOH) Content

56.0% - 68.0% (on

dried basis)

56.0% - 68.0% (on

dried basis)
[1][2][12]

Viscosity (0.5%

neutralized aqueous

dispersion at 25°C)

30,500 - 39,400

mPa·s

29,400 - 39,400

mPa·s
[1][2][12]

Loss on Drying Not more than 2.0% Not more than 2.0% [7][13]

Residual Benzene Not more than 0.5% Not more than 0.01% [1][7]

Free Acrylic Acid
Not more than 2,500

ppm

Not specified in the

same manner
[14]

Mechanism of Action: pH-Dependent Thickening
The thickening property of Carbomer 934 is activated upon neutralization of its acidic

carboxylic acid groups.[5] In an aqueous dispersion, the polymer molecules remain in a coiled

state due to intramolecular hydrogen bonding. The addition of a neutralizing agent, such as

triethanolamine (TEA) or sodium hydroxide (NaOH), causes the carboxyl groups to ionize.[5]

The resulting electrostatic repulsion between the negatively charged carboxylate ions leads to

the uncoiling and swelling of the polymer chains, which significantly increases the viscosity of

the solution and forms a stable gel.[5]
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Figure 1: pH-Dependent Thickening Mechanism of Carbomer 934.
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This section provides detailed methodologies for the preparation and characterization of

Carbomer 934.

Preparation of a 1% (w/w) Carbomer 934 Gel
This protocol describes a standard method for preparing a simple aqueous gel.[5]

Methodology:

Dispersion: Slowly and carefully sift 1g of Carbomer 934 powder into the vortex of 99g of

vigorously agitated purified water. Using a high-shear mixer initially can aid in dispersion, but

prolonged high shear should be avoided as it can degrade the polymer.[15]

Hydration: Continue stirring at a lower speed until the polymer is fully dispersed and no

lumps are visible. Allow the solution to stand for at least 30 minutes to ensure complete

hydration of the polymer particles.[5]

Neutralization: While stirring, add a neutralizing agent such as triethanolamine (TEA) or a

10% sodium hydroxide solution dropwise.[5]

Gel Formation: As the pH of the dispersion approaches neutrality (typically pH 6-8), a

significant increase in viscosity will be observed, and a clear gel will form.[5]

Final pH Adjustment: Carefully monitor the pH using a calibrated pH meter and continue to

add the neutralizer until the desired pH and viscosity are achieved.[5]
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Figure 2: Experimental Workflow for Carbomer 934 Gel Preparation.
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The following protocols are based on USP monograph methods for the quality control of

Carbomer 934 raw material.

Analytical Tests

Carbomer 934
Raw Material Sample

Identification (IR Spectroscopy) Viscosity Measurement Carboxylic Acid Assay
Impurity Testing
(e.g., Benzene)

Compare results
to specifications
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Figure 3: Quality Control Workflow for Carbomer 934.

a) Viscosity Measurement

The viscosity of a neutralized Carbomer 934 dispersion is a critical quality attribute.

Methodology:

Prepare a 0.5% aqueous dispersion of Carbomer 934 as described in section 4.1.[13]

Neutralize the dispersion to a pH between 7.3 and 7.8 with a sodium hydroxide solution

(18 in 100).[13]

Place the neutralized mucilage in a water bath maintained at 25 ± 0.1°C for 1 hour.[13]
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Measure the viscosity using a rotational viscometer (e.g., Brookfield RVT) equipped with a

suitable spindle, rotating at 20 rpm.[8][13]

Allow the reading to stabilize before recording the viscosity value in mPa·s.[5]

b) Carboxylic Acid Content Assay

This assay determines the percentage of carboxylic acid groups by titration.

Methodology:

Accurately weigh a sample of Carbomer 934, previously dried in a vacuum at 80°C for 1

hour.[1]

Disperse the sample in purified water.[3]

Titrate the dispersion with a standardized solution of sodium hydroxide (e.g., 0.1 N).[3]

Determine the endpoint potentiometrically using a calibrated pH meter.[3]

Calculate the carboxylic acid content using the following formula:[13] % Carboxylic Acid =

(V × N × 45.02) / W Where:

V = volume of sodium hydroxide consumed (mL)

N = normality of the sodium hydroxide solution

W = weight of the specimen taken (mg)

45.02 = molecular weight of the carboxylic acid (–COOH) group

c) Identification via Infrared (IR) Spectroscopy

The identity of Carbomer 934 can be confirmed by its characteristic IR absorption spectrum.

Methodology:

Prepare a sample of the polymer for analysis (e.g., as a KBr pellet).[3]
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Record the IR spectrum over a specific wavenumber range.[3]

The resulting spectrum should exhibit characteristic absorption bands at approximately

1710, 1454, 1414, 1245, 1172, 1115, and 801 cm⁻¹.[7][8]

Applications in Research and Drug Development
Carbomer 934's unique properties make it a versatile excipient in various pharmaceutical

formulations:

Topical Gels and Creams: It is widely used to create clear, viscous gels for the topical

delivery of active pharmaceutical ingredients (APIs).[4][16]

Oral Suspensions: It effectively suspends insoluble drug particles, ensuring uniform dosage.

[5]

Controlled-Release Formulations: In oral solid dosage forms, Carbomer 934 swells in the

gastrointestinal tract, forming a gel layer that controls the diffusion and release of the

embedded drug.[5]

Bioadhesive Formulations: Its mucoadhesive properties can prolong the contact time of

drugs with mucous membranes, such as in ophthalmic preparations, enhancing drug

absorption and efficacy.[5][16]

Stability and Storage
Carbomer 934 is a stable and hygroscopic substance. It should be stored in tight containers to

protect it from moisture.[10] While the dry powder is resistant to microbial growth, aqueous

dispersions require the addition of a suitable preservative.[10] Heating at 104°C for 2 hours

does not affect its thickening properties, but prolonged exposure to excessive temperatures

can cause discoloration and reduced stability.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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